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Compound of Interest

Compound Name: SHR1653

Cat. No.: B1193598

Disclaimer: This document provides essential safety and logistical guidance for handling
SHR1653 based on general best practices for potent research compounds. A specific Safety
Data Sheet (SDS) for SHR1653 was not publicly available at the time of this writing.
Researchers, scientists, and drug development professionals must obtain and thoroughly
review the official SDS from the supplier before any handling, storage, or disposal of this
compound. The information below is intended to supplement, not replace, the specific guidance
provided in the SDS.

l. Personal Protective Equipment (PPE)

The appropriate level of personal protective equipment is critical to minimize exposure risk
when handling potent compounds like SHR1653. The selection of PPE should be guided by a
thorough risk assessment of the specific procedures being performed.
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Activity

Recommended PPE

Rationale

Weighing and Dispensing (as a

powder)

- NIOSH-approved respirator
(e.g., N95 or higher) -
Chemical splash goggles and
face shield - Disposable lab
coat with tight cuffs - Double
nitrile gloves - Disposable

sleeves

High risk of aerosolization and
inhalation of potent powder.
Full facial and respiratory
protection is crucial. Double
gloving provides an additional

barrier.

Solution Preparation and

Handling

- Chemical fume hood -
Chemical splash goggles - Lab

coat - Nitrile gloves

Reduced risk of aerosolization,
but splashes and direct contact
are potential hazards. All
manipulations should be
performed in a certified

chemical fume hood.

General Laboratory Operations

- Safety glasses with side
shields - Lab coat - Nitrile

gloves

Standard laboratory practice to
protect against incidental

contact and splashes.

Il. Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling SHR1653 is essential to ensure safety and maintain the

integrity of the compound.

» Preparation and Pre-Handling:

o Consult the SHR1653 Safety Data Sheet (SDS) for specific handling instructions.

o Ensure all necessary PPE is available and in good condition.

o Prepare the designated work area, typically a chemical fume hood, by ensuring it is clean

and uncluttered.

o Have spill cleanup materials readily accessible.

e Compound Handling:
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o Perform all manipulations of solid SHR1653, such as weighing and reconstitution, within a
certified chemical fume hood to minimize inhalation exposure.

o When preparing solutions, add the solvent to the solid compound slowly to avoid
splashing.

o Keep containers of SHR1653 tightly sealed when not in use.
e Post-Handling:

Decontaminate the work surface with an appropriate solvent (e.g., 70% ethanol) after

[e]

handling is complete.

[e]

Carefully remove and dispose of all contaminated PPE as hazardous waste.

o

Wash hands thoroughly with soap and water after removing gloves.

lll. Disposal Plan

Proper disposal of SHR1653 and any contaminated materials is critical to prevent
environmental contamination and accidental exposure.

¢ Unused Compound: Unused or expired SHR1653 should be disposed of as hazardous
chemical waste in accordance with local, state, and federal regulations. Do not dispose of it
down the drain or in regular trash.

o Contaminated Materials: All disposable items that have come into contact with SHR1653,
including pipette tips, vials, gloves, and lab coats, must be collected in a designated, sealed
hazardous waste container.

o Waste Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and
include the name of the compound (SHR1653).

IV. Emergency Spill Plan

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

¢ Immediate Actions:
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o Alert others in the immediate vicinity and evacuate the area if necessary.

o If the spill is large or involves a significant release of powder, evacuate the laboratory and
contact your institution's Environmental Health and Safety (EHS) office immediately.

o Small Spill Cleanup (if deemed safe by trained personnel):

[e]

Don the appropriate PPE, including respiratory protection for powder spills.
o For liquid spills, cover with an inert absorbent material (e.g., vermiculite, sand).

o For solid spills, gently cover with a damp paper towel to avoid raising dust, then use an
absorbent pad.

o Carefully scoop the absorbed material and any contaminated debris into a sealed
hazardous waste container.

o Decontaminate the spill area with an appropriate solvent and wipe clean.

[¢]

Dispose of all cleanup materials as hazardous waste.

e Personnel Exposure:

o

Skin Contact: Immediately wash the affected area with copious amounts of soap and
water for at least 15 minutes. Remove contaminated clothing.

o Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15
minutes, holding the eyelids open.

o Inhalation: Move to fresh air immediately.

o Seek immediate medical attention after any exposure and report the incident to your
supervisor and EHS office. Provide a copy of the SHR1653 SDS to the medical personnel.

Visual Guidance

The following diagrams illustrate the key workflows for safely handling SHR1653 in a laboratory
setting.
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Caption: Workflow for the safe handling of SHR1653.
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Caption: Emergency spill response workflow for SHR1653.

« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
SHR1653]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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